Cas no 2023120-48-9 (tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enoate
• CAS No: 2023120-48-9
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 6313208
• PubChem ID: 165527969
• Update Time: 2025-10-29

tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enoate
• 2023120-48-9
• EN300-1456029

• Inchi： 1S/C11H13BrO2S/c1-11(2,3)14-10(13)5-4-8-6-15-7-9(8)12/h4-7H,1-3H3/b5-4+
• InChI Key： PXDFKOCODVGCDJ-SNAWJCMRSA-N
• SMILES： BrC1=CSC=C1/C=C/C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enoate

tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enoate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enoate with CAS No. 2023120-48-9 stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to as a tert-butyl ester, belongs to the class of enoates and has garnered attention due to its unique structure and reactivity.

The molecular structure of tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enoate comprises a thiophene ring substituted with a bromine atom at the 4-position and an enoate group at the 3-position. The enoate group, characterized by its conjugated double bond, plays a pivotal role in determining the compound's chemical behavior. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the construction of complex molecules with intricate architectures.

One of the most notable aspects of this compound is its role in cross-coupling reactions. Researchers have demonstrated that tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enoate can undergo efficient Suzuki-Miyaura coupling, enabling the formation of biaryl and heteroaryl compounds with high precision. This property is particularly valuable in drug discovery and materials science, where the creation of functional materials with tailored electronic properties is paramount.

In addition to its synthetic applications, this compound has shown promise in biological studies. Investigations into its interaction with various enzymes and biomolecules have revealed potential applications in pharmacology. For instance, preliminary assays suggest that it may exhibit modulatory effects on key enzymes involved in metabolic pathways, making it a candidate for further exploration in drug development.

The synthesis of tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enolate typically involves multi-step procedures that emphasize the importance of stereochemical control. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are crucial for studying chirality-dependent biological activities.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structural integrity of this compound. These methods provide invaluable insights into its molecular composition and dynamic behavior, further enhancing our understanding of its chemical properties.

In conclusion, tert-butyl (2E)-3-(4-bromothiophen-3-yl)prop-2-enolate, CAS No. 2023120